molecular formula C13H20N2OS B8331216 (2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine

(2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine

Cat. No.: B8331216
M. Wt: 252.38 g/mol
InChI Key: BBADFWSFNOQECA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine is a useful research compound. Its molecular formula is C13H20N2OS and its molecular weight is 252.38 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20N2OS

Molecular Weight

252.38 g/mol

IUPAC Name

(2-piperidin-1-yl-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine

InChI

InChI=1S/C13H20N2OS/c14-9-11-10-8-13(15-5-2-1-3-6-15)17-12(10)4-7-16-11/h8,11H,1-7,9,14H2

InChI Key

BBADFWSFNOQECA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=CC3=C(S2)CCOC3CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of tert-butyl (2-iodo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)-methylcarbamate (400 mg, 1.0 mmol, 1 eq), piperidine (2 mL), Cu metal (6.4 mg, 1 mmol, 0.1 eq), and K3PO4.3H2O (539.3 mg, 2.34 mmol, 2.3 eq) in 2-dimethylamino-ethanol (deanol) (5 mL) was stirred at 85° C. in a sealed tube for 28 hr. After cooling to room temperature, the reaction mixture was diluted with water, extracted with ethyl acetate, washed with brine, dried over Na2SO4, concentrated and purified by Al2O3 column chromatography. The Boc protecting group was removed with HCl under standard conditions to give the product (2-(piperidin-1-yl)-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)methanamine.
Name
tert-butyl (2-iodo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)-methylcarbamate
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
[Compound]
Name
Cu
Quantity
6.4 mg
Type
reactant
Reaction Step One
[Compound]
Name
K3PO4.3H2O
Quantity
539.3 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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